4-((2,2-Difluorocyclopropyl)methoxy)benzoic acid

• CAS No.: 921623-15-6
• Molecular Formula: C11H10F2O3
• Molecular Weight: 228.19 g/mol
• IUPAC Name: 4-[(2,2-difluorocyclopropyl)methoxy]benzoic acid
• InChI: InChI=1S/C11H10F2O3/c12-11(13)5-8(11)6-16-9-3-1-7(2-4-9)10(14)15/h1-4,8H,5-6H2,(H,14,15)
• InChI Key: PSQAJDHIERFHBZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)COC2=CC=C(C=C2)C(=O)O

Description

4-((2,2-Difluorocyclopropyl)methoxy)benzoic acid is a useful research compound. Its molecular formula is C11H10F2O3 and its molecular weight is 228.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-[(2,2-difluorocyclopropyl)methoxy]benzoate (1.94 g, 8.01 mmol) prepared in Example 40 (40a) was dissolved in ethanol (24 mL), and a 2 M lithium hydroxide aqueous solution (8 mL, 16 mmol) was added thereto at room temperature. The resulting mixture was stirred at the same temperature for 18 hours. The solvents (mainly ethanol) were evaporated, and water was added to the obtained residue. Then, the resulting mixture was changed to weak acidic by adding 2 N hydrochloric acid under ice-cooling with stirring. The precipitated insoluble substance was collected by filtration, washed with water and n-hexane, and dried under reduced pressure to give 1.73 g of the title compound (white powder, yield: 95%).